Cas no 1436162-30-9 (N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide)

N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide is a specialized organic compound featuring a chlorophenyl and fluoropyridine moiety, offering distinct reactivity and binding properties. Its structure combines a methoxyethyl linker with a fluorinated pyridinecarboxamide group, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents contributes to its electronic and steric characteristics, making it valuable for targeted molecular interactions. This compound is particularly suited for applications requiring precise modulation of biological activity or material properties. Its well-defined chemical structure ensures consistency in research and development processes.

N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide structure

1436162-30-9 structure

Product Name:N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide

CAS No:1436162-30-9

MF:C₁₅H₁₄ClFN₂O₂

MW:308.735266208649

CID:5404157

PubChem ID:71993880

Update Time:2025-05-19

N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide
- Inchi： 1S/C15H14ClFN2O2/c1-21-13(10-3-2-4-12(16)7-10)9-19-15(20)11-5-6-18-14(17)8-11/h2-8,13H,9H2,1H3,(H,19,20)
- InChI Key： QPCLOMPJZVBEPS-UHFFFAOYSA-N
- SMILES： C1(F)=NC=CC(C(NCC(C2=CC=CC(Cl)=C2)OC)=O)=C1

Experimental Properties

Density: 1.286±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 471.8±45.0 °C(Predicted)
pka: 12.45±0.46(Predicted)

N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26587227-0.05g		1436162-30-9	90%	0.05g	$212.0	2023-09-13

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Additional information on N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide

N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide: A Comprehensive Overview

The compound with CAS No 1436162-30-9, known as N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a substituted phenyl group and a methoxyethyl chain, making it a versatile building block for various applications.

N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide exhibits a complex molecular architecture that includes a pyridine ring substituted with a fluoro group at the 2-position and a carboxamide group at the 4-position. The side chain attached to the pyridine ring consists of a methoxyethyl group linked to a chlorophenyl moiety, which introduces additional electronic and steric effects into the molecule. These structural features contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide in drug discovery and development. Researchers have explored its role as a lead compound in the design of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways makes it an attractive candidate for further investigation.

The synthesis of N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide involves a multi-step process that combines advanced organic synthesis techniques, such as Suzuki coupling and amide bond formation. These methods ensure high yields and excellent purity, which are critical for downstream applications in both academic research and industrial settings.

From an analytical standpoint, N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide has been extensively characterized using modern spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure, confirming its identity and purity.

In terms of pharmacokinetics, N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide demonstrates favorable properties, including good solubility and bioavailability, which are essential for its potential use as an orally administered drug. Preclinical studies have shown that the compound exhibits low toxicity and minimal adverse effects, further supporting its suitability for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to model the interactions of N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide with various biological targets at the molecular level. These computational studies have provided valuable insights into the compound's binding affinity and selectivity, guiding further optimization efforts.

The development of N-[2-(3-Chlorophenyl)-